Cas no 14933-13-2 (Pyridinium, 3-methyl-1-(3-sulfopropyl)-, inner salt)

• Product Name: Pyridinium, 3-methyl-1-(3-sulfopropyl)-, inner salt
• CAS No: 14933-13-2
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 236493
• PubChem ID: 84707
• Update Time: 2025-04-19

Pyridinium, 3-methyl-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 3-methyl-1-(3-sulfopropyl)-, inner salt
• 3-(3-methylpyridin-1-ium-1-yl)propane-1-sulfonate
• 3-Picolinium, 1-(3-sulfopropyl)-, hydroxide, inner salt
• 3-(3-methylpyridinium-1-yl)propane-1-sulfonate
• EINECS 239-004-4
• 3-Methyl-1-(3-sulfonatopropyl)pyridinium
• 3-Methyl-(3-sulfopropyl)-pyridinium betaine
• SCHEMBL21523393
• NS00122948
• DTXSID30164220
• 14933-13-2

• Inchi： 1S/C9H13NO3S/c1-9-4-2-5-10(8-9)6-3-7-14(11,12)13/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： KQYJTLHBMMEKIY-UHFFFAOYSA-N
• SMILES： S(CCC[N+]1C=CC=C(C)C=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 215.06200
• Monoisotopic Mass: 215.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 69.46000
• LogP: 1.29860